Cas no 126814-95-7 (1,2-Propanediol,3-[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctyl)oxy]-)

• Product Name: 1,2-Propanediol,3-[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctyl)oxy]-
• CAS No: 126814-95-7
• MF: C₁₁H₉F₁₅O₃
• MW: 474.163416624069
• CID: 1220923
• PubChem ID: 14716147
• Update Time: 2025-04-20

1,2-Propanediol,3-[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctyl)oxy]-
• DTXSID601032585
• 126814-95-7
• 3-[(Perfluoroheptyl)methyloxy]-1,2-propanediol
• SCHEMBL5351265

• Inchi： 1S/C11H9F15O3/c12-5(13,3-29-2-4(28)1-27)6(14,15)7(16,17)8(18,19)9(20,21)10(22,23)11(24,25)26/h4,27-28H,1-3H2
• InChI Key： NSFNNBQPNCVWFZ-UHFFFAOYSA-N
• SMILES： FC(C(C(COCC(CO)O)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 474.03117
• Monoisotopic Mass: 474.0312166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69